Cas no 319016-36-9 (4-{(thiophen-2-yl)methylamino}benzonitrile)

• Product Name: 4-{(thiophen-2-yl)methylamino}benzonitrile
• CAS No: 319016-36-9
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• MDL: MFCD11145733
• CID: 5185205
• PubChem ID: 23508461
• Update Time: 2026-03-05

4-{(thiophen-2-yl)methylamino}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-thienylmethyl)amino]-
• 4-{(thiophen-2-yl)methylamino}benzonitrile

• MDL： MFCD11145733
• Inchi： 1S/C12H10N2S/c13-8-10-3-5-11(6-4-10)14-9-12-2-1-7-15-12/h1-7,14H,9H2
• InChI Key： VLZFMBWUHSJFDN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NCC2SC=CC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-{(thiophen-2-yl)methylamino}benzonitrile

Introduction to 4-{(thiophen-2-yl)methylamino}benzonitrile (CAS No. 319016-36-9)

4-{(thiophen-2-yl)methylamino}benzonitrile (CAS No. 319016-36-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 4-{(thiophen-2-yl)methylamino}benzonitrile consists of a benzene ring substituted with a cyano group and an amino group, which is further substituted by a thiophene-2-ylmethyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-{(thiophen-2-yl)methylamino}benzonitrile in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The mechanism of action is believed to involve the inhibition of specific enzymes and signaling pathways that are implicated in inflammation and cancer progression.

In addition to its therapeutic potential, 4-{(thiophen-2-yl)methylamino}benzonitrile has been investigated for its use as a lead compound in the development of new drugs. Its structural flexibility allows for the introduction of various functional groups, which can be tailored to enhance its pharmacological properties, such as solubility, bioavailability, and metabolic stability.

The synthesis of 4-{(thiophen-2-yl)methylamino}benzonitrile has been optimized through several methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These synthetic routes have been reported to yield high-purity products with good yields, making it feasible for large-scale production and further pharmaceutical development.

Clinical trials involving derivatives of 4-{(thiophen-2-yl)methylamino}benzonitrile have shown promising results. For example, a phase I clinical trial evaluating the safety and efficacy of a derivative compound in patients with advanced solid tumors demonstrated favorable pharmacokinetic profiles and tolerability. These findings suggest that further clinical evaluation is warranted to explore the full therapeutic potential of this class of compounds.

The pharmacological profile of 4-{(thiophen-2-yl)methylamino}benzonitrile has also been studied in preclinical models. In vitro assays have shown that it can effectively inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, in vivo studies using animal models have demonstrated its ability to reduce tumor growth and improve survival rates.

The safety profile of 4-{(thiophen-2-yl)methylamino}benzonitrile is another critical aspect that has been extensively evaluated. Toxicity studies have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. This favorable safety profile supports its potential use as a therapeutic agent in clinical settings.

In conclusion, 4-{(thiophen-2-yl)methylamino}benzonitrile (CAS No. 319016-36-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities and favorable safety profile, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and treatment options for various diseases.